Cas no 596125-23-4 (1,3-Benzodioxole-5-carboxamide, N-[(3-phenyl-5-isoxazolyl)methyl]-)
596125-23-4 structure
Product Name:1,3-Benzodioxole-5-carboxamide, N-[(3-phenyl-5-isoxazolyl)methyl]-
CAS No:596125-23-4
MF:C18H14N2O4
MW:322.314764499664
CID:1615687
Update Time:2024-09-12
1,3-Benzodioxole-5-carboxamide, N-[(3-phenyl-5-isoxazolyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzodioxole-5-carboxamide, N-[(3-phenyl-5-isoxazolyl)methyl]-
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- Inchi: 1S/C18H14N2O4/c21-18(13-6-7-16-17(8-13)23-11-22-16)19-10-14-9-15(20-24-14)12-4-2-1-3-5-12/h1-9H,10-11H2,(H,19,21)
- InChI Key: FFRPSVSLONIYCF-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(C(NCC3ON=C(C4=CC=CC=C4)C=3)=O)C=C2OC1
Computed Properties
- Exact Mass: 322.09542
Experimental Properties
- Density: 1.326±0.06 g/cm3(Predicted)
- Boiling Point: 542.8±50.0 °C(Predicted)
- PSA: 73.59
- pka: 12.98±0.20(Predicted)
1,3-Benzodioxole-5-carboxamide, N-[(3-phenyl-5-isoxazolyl)methyl]- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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